Cas no 608515-12-4 ((4-tert-butyl-2-pyridyl)methanamine)

• Product Name: (4-tert-butyl-2-pyridyl)methanamine
• CAS No: 608515-12-4
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 1114857
• PubChem ID: 57531799
• Update Time: 2025-06-08

(4-tert-butyl-2-pyridyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-dimethylethyl)-2-Pyridinemethanamine
• (4-TERT-BUTYLPYRIDIN-2-YL)METHANAMINE DIHYDROCHLORIDE
• (4-tert-butyl-2-pyridyl)methanamine
• (4-(tert-Butyl)pyridin-2-yl)methanamine
• MSRNBXHJFPAVFJ-UHFFFAOYSA-N
• AT29076
• DA-04455
• EN300-7443640
• CS-0454227
• SCHEMBL1908511
• 608515-12-4
• (4-tert-butylpyridin-2-yl)methanamine
• SB53250
• [(4-tert-butylpyridin-2-yl)methyl]amine

• Inchi： 1S/C10H16N2/c1-10(2,3)8-4-5-12-9(6-8)7-11/h4-6H,7,11H2,1-3H3
• InChI Key： MSRNBXHJFPAVFJ-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1CN)C(C)(C)C

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on (4-tert-butyl-2-pyridyl)methanamine

(4-tert-butyl-2-pyridyl)methanamine: A Comprehensive Overview

(4-tert-butyl-2-pyridyl)methanamine (CAS No. 608515-12-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(tert-butyl)-2-pyridinemethanamine, is characterized by its unique structural features, which include a tert-butyl group and a pyridine ring. These structural elements contribute to its potential applications in the development of novel therapeutic agents.

The chemical structure of (4-tert-butyl-2-pyridyl)methanamine is composed of a pyridine ring substituted with a tert-butyl group at the 4-position and an amino group at the 2-position. The tert-butyl group provides steric hindrance and increased lipophilicity, which can influence the compound's pharmacokinetic properties. The pyridine ring, on the other hand, contributes to the compound's basicity and can form hydrogen bonds, which are crucial for interactions with biological targets.

Recent studies have explored the potential of (4-tert-butyl-2-pyridyl)methanamine in various therapeutic areas. One notable application is in the development of drugs for neurodegenerative diseases. Research has shown that compounds with similar structures can modulate the activity of certain enzymes and receptors involved in neurodegeneration, such as monoamine oxidase (MAO) and nicotinic acetylcholine receptors (nAChRs). For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (4-tert-butyl-2-pyridyl)methanamine exhibited potent MAO-B inhibitory activity, suggesting their potential as neuroprotective agents.

In addition to its neuroprotective properties, (4-tert-butyl-2-pyridyl)methanamine has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Compounds with anti-inflammatory properties can help alleviate symptoms and improve quality of life for patients. A recent study in the European Journal of Medicinal Chemistry reported that (4-tert-butyl-2-pyridyl)methanamine derivatives showed significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6.

The synthetic accessibility of (4-tert-butyl-2-pyridyl)methanamine is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently. One common method involves the reaction of 4-(tert-butyl)pyridine with an appropriate amine source, such as methylamine or ammonia. This synthetic flexibility allows researchers to easily modify the structure of (4-tert-butyl-2-pyridyl)methanamine to optimize its pharmacological properties.

The safety profile of (4-tert-butyl-2-pyridyl)methanamine is an important consideration in its development as a therapeutic agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, (4-tert-butyl-2-pyridyl)methanamine (CAS No. 608515-12-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field.